N-[3-(difluoromethoxy)benzyl]-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-[[3-(difluoromethoxy)phenyl]methyl]-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H12F2N4O2/c13-12(14)20-10-3-1-2-9(4-10)5-16-11(19)6-18-8-15-7-17-18/h1-4,7-8,12H,5-6H2,(H,16,19)
• InChI Key: YWQNSORIOMAUKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)F)CNC(=O)CN2C=NC=N2
• Molecular Formula: C12H12F2N4O2
• Molecular Weight: 282.25 g/mol

Description

N-[3-(difluoromethoxy)benzyl]-2-(1H-1,2,4-triazol-1-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as DFBTA, and it has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

Green Ultrasound Synthesis and Antibacterial Evaluation

• Ultrasound-Assisted Synthesis : A study highlighted the use of ultrasound irradiation to synthesize N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides, demonstrating significant reductions in reaction times and higher yields compared to traditional methods. This green chemistry approach provides an efficient pathway for producing compounds with potential antibacterial applications (Rezki, 2016).

Antimicrobial and Antitumor Activity

• Antimicrobial and Antitumor Potential : Research on various N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems found considerable anticancer activity against some cancer cell lines. This demonstrates the potential use of similar compounds in developing new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Chemical Synthesis and Modification

• Chemical Synthesis Techniques : Studies also focus on the synthesis and structural analysis of similar compounds, providing insights into chemical properties and the potential for further modification. For example, the synthesis of triazole-based compounds and their evaluation for biological activities, including antimicrobial effects, showcases the versatility of these chemical frameworks in generating new molecules with desired properties (Li Fa-qian et al., 2005).

Novel Drug Candidates

• Design and Synthesis of New Derivatives : The design and synthesis of novel derivatives, such as lipophilic acetamide compounds, have shown promising anticancer and antimicrobial properties, indicating the potential for the development of new therapeutic agents. These studies highlight the importance of structural modifications to enhance biological activities (Ahmed et al., 2018).